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Compound of Interest

Compound Name: Carpesterol

Cat. No.: B1259241

An in-depth guide to the structure, properties, and biological interactions of Carpesterol, a
significant phytosterol with noteworthy antineoplastic and enzyme-inhibiting activities.

Introduction

Carpesterol is a naturally occurring phytosterol first isolated from the plant Solanum
xanthocarpum.[1] Its unique chemical structure, distinct from more common phytosterols, has
garnered interest within the scientific community, particularly in the fields of medicinal chemistry
and drug development. This technical guide provides a comprehensive overview of the
chemical structure of Carpesterol, supported by available spectroscopic data and

experimental methodologies. Furthermore, it delves into its known biological activities, offering
a valuable resource for researchers and professionals in the life sciences.

Chemical Structure and Properties

The definitive structure of Carpesterol was established through a combination of spectroscopic
methods and confirmed by X-ray crystallography of its p-iodobenzenesulfonate derivative.[1]

IUPAC Name: [(3S,4S,5S,9R,10R,13R,14R,17R)-17-[(2S,3R,5R)-5-ethyl-3-hydroxy-6-
methylheptan-2-yl]-4,10,13-trimethyl-6-oxo-1,2,3,4,5,9,11,12,14,15,16,17-
dodecahydrocyclopenta[a]phenanthren-3-yl] benzoate

Molecular Formula: C37H5404
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Core Structure

Carpesterol possesses a tetracyclic steroid nucleus, specifically a stigmastane skeleton. Key
structural features include:

A ketone group at the C-6 position.

A methyl group at the C-4a position.

A double bond between C-7 and C-8.

A benzoate group attached at the C-3[3 position.

A hydroxylated side chain at C-17.

Physicochemical Properties

A summary of the key physicochemical properties of Carpesterol is presented in Table 1.

Property Value Reference
Molecular Weight 562.82 g/mol --INVALID-LINK--
CAS Number 31077-78-8 --INVALID-LINK--
Appearance Not explicitly reported

Melting Point Not explicitly reported

Solubility Not explicitly reported

Experimental Data for Structural Elucidation

The structural determination of Carpesterol relied on several key analytical techniques.

Spectroscopic Data

While the seminal paper by Beisler and Sato (1971) contains the foundational spectroscopic
data, specific numerical values for NMR and detailed mass fragmentation patterns are not
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readily available in publicly accessible databases. The data presented below is based on
general knowledge of steroid structures and available information.

Table 2: Summary of Spectroscopic Data for Carpesterol

Technique Key Observations (Inferred)

infrared (IR) Spect Presence of hydroxyl (-OH), carbonyl (C=0),
nfrare ectrosco
P by and ester (C=0, C-O) functional groups.

_ Signals corresponding to a complex steroid
Nuclear Magnetic Resonance (NMR) )
backbone with a benzoate group and an
Spectroscopy ) o )
aliphatic side chain.

A molecular ion peak consistent with the

molecular formula C37Hs40a4, with fragmentation
Mass Spectrometry (MS) o )

patterns characteristic of the steroid core and

side chain.

X-ray Crystallography

The absolute configuration of Carpesterol was unequivocally confirmed through single-crystal
X-ray diffraction analysis of its p-iodobenzenesulfonate derivative.[1] This technique provided
precise three-dimensional coordinates of the atoms, establishing the stereochemistry at all
chiral centers.

Experimental Protocols

The following sections outline the general experimental procedures for the isolation and
characterization of Carpesterol, based on the original literature.

Isolation of Carpesterol from Solanum xanthocarpum

The isolation of Carpesterol is a multi-step process involving extraction and chromatographic
separation.
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Workflow for the Isolation of Carpesterol

Fed and powdered fruits of Solanum xanthocarpu?‘

(Soxhlet extraction with a non-polar solvent (e.g., hexane or petroleum etherD

:

Goncentration of the extract under reduced pressure)

:

Golumn chromatography on silica gel or aluminaD

:

(Elution with a gradient of solvents (e.g., hexane-ethyl acetateD

:

Gurther purification of Carpesterol-containing fractions by recrystallizatioD

Pure Carpesterol
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Competitive Inhibition of Pancreatic Lipase by Carpesterol

Normal Enzymatic Reaction

Dietary Triglycerides (Substrate)

[Forms Enzyme-Substrate Complex

Prevents sub

Inhibition by Carpesterol

No Product Formation

Catalyzes conversion to e

Fatty Acids and Monoglycerides

Competitively binds to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1259241#what-is-the-chemical-structure-of-
carpesterol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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